Cas no 148099-32-5 (Toxadocial A)

• Product Name: Toxadocial A
• CAS No: 148099-32-5
• MF: C₄₈H₉₆O₁₇S₄
• MW: 1073.52565288544
• CID: 2023994
• Update Time: 2025-04-21

Toxadocial A Chemical and Physical Properties

Names and Identifiers

• Toxadocial A

• Inchi： 1S/C48H96O17S4/c1-3-5-7-25-35-45(62-66(50,51)52)37-27-17-11-9-13-19-29-39-47(64-68(56,57)58)41-31-21-15-16-23-33-44(43-49)34-24-22-32-42-48(65-69(59,60)61)40-30-20-14-10-12-18-28-38-46(63-67(53,54)55)36-26-8-6-4-2/h43-48H,3-42H2,1-2H3,(H,50,51,52)(H,53,54,55)(H,56,57,58)(H,59,60,61)
• InChI Key： JCMMPQNHPDMWBD-UHFFFAOYSA-N
• SMILES： S(O)(OC(CCCCCCCCCC(CCCCCC)OS(O)(=O)=O)CCCCCC(CCCCCCCC(CCCCCCCCCC(CCCCCC)OS(O)(=O)=O)OS(O)(=O)=O)C=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 69
• XLogP3: 12.388

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters